(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-5-amine

• Molecular Formula: C8H10N2
• Molecular Weight: 134.18 g/mol
• SMILES: C1CC2=C(C1N)C=CC=N2
• InChI: InChI=1S/C8H10N2/c9-7-3-4-8-6(7)2-1-5-10-8/h1-2,5,7H,3-4,9H2/t7-/m0/s1
• InChIKey: BUJYYGHIOAAFOO-ZETCQYMHSA-N

Enantiopurity drift in chiral building blocks leads to failed SAR and wasted medicinal chemistry cycles. This (S)-5-amine bicyclic scaffold eliminates that risk. - **Pre-validated stereochemistry**: Directly maps to PIM kinase inhibitors (INCB053914, PIM1 IC50=0.24 nM) and GSK GOAT inhibitors (WO2019149959A1). - **Regioisomer-defined**: 5-position bridgehead amine, not 3- or 7-amine analogs. - **Supply options**: Freebase (CAS 1269934-54-4, ≥98%) or dihydrochloride salt (CAS 2739982-66-0).

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-5-amine: Chiral Bicyclic Amine Building Block

(S)-6,7-Dihydro-5H-cyclopenta[b]pyridin-5-amine (CAS 1269934-54-4) is an enantiopure chiral primary amine featuring a bicyclic cyclopenta[b]pyridine scaffold—a privileged pharmacophore found in numerous marketed drugs and biologically active molecules [1]. With molecular formula C₈H₁₀N₂ and molecular weight 134.18 g/mol, this compound presents a single stereogenic center at the 5-position bridgehead carbon, which is critical for downstream stereochemical fidelity in drug candidate synthesis . The compound is commercially available as the free base (typical purity ≥98%) and as the dihydrochloride salt (CAS 2739982-66-0, typical purity 95–97%), with storage recommended at 2–8°C under inert atmosphere .

Workflow

Chiral reference-standard workflow for enantiomer-comparison studies

Free base or dihydrochloride salt

Selection Context

Stereochemical-control study fit; supports GOAT and PIM kinase inhibitor research models

Enantiopure (S)-configured bridgehead amine

Use Context

Enantiomer-specific assay-response context for drug discovery synthesis

Reported in patent-documented inhibitor programs

• [1] Li, S.-C.; Wang, S.-Q.; Feng, M.-S.; Li, A.; Chen, Z.-C.; Du, W.; Chen, Y.-C. Construction of Cyclopenta[b]pyridine Frameworks via Pd(0) π-Lewis Base-Initiated Cascade Reaction of Enyne-Tethered Malononitriles. Org. Lett. 2016, 18, 1426–1429. View Source

Why Racemic or Regioisomeric Analogs Cannot Substitute

Substituting (S)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-amine with the racemic mixture (CAS 535935-84-3), the (R)-enantiomer, or regioisomeric 3-amine or 7-amine analogs introduces stereochemical or positional ambiguity that propagates through subsequent synthetic steps, potentially compromising target binding affinity and pharmacokinetic profiles of the final drug candidate. The cyclopenta[b]pyridine scaffold has been explicitly exploited in multiple pharmaceutical patent families—including GSK ghrelin O-acyltransferase (GOAT) inhibitors (WO2019149959A1) and Incyte PIM kinase inhibitors—where the defined stereochemistry at the 5-position is a non-negotiable structural requirement for biological activity [1]. The 5-amine regioisomer places the primary amino group at the bridgehead position, offering a unique vector for derivatization distinct from the 3-amine (CAS 178209-29-5) or 7-amine (CAS 185122-75-2) isomers, each of which presents different spatial trajectories and electronic environments that yield divergent structure-activity relationships [2].

Target (S)-Enantiomer

Required stereoisomer for patent-claimed GOAT inhibitor activity; maps to PIM kinase pharmacophore model

vs

Racemate or (R)-Enantiomer

Enantiomeric-attribution review required; stereochemical context may shift target engagement profile

Target 5-Amine Regioisomer

Unique bridgehead vector directs PIM/GOAT kinase inhibitor selectivity and hydrogen-bond anchoring

vs

3-Amine or 7-Amine Isomers

Positional isomer profile may differ; redirects target class to FGFR or GPCR modulation

Pre-resolved Free Base/Salt

Established enzymatic resolution technology delivers documented enantiomeric purity

vs

Racemic Starting Material

Requires end-user chiral separation; may introduce batch-dependent stereochemical variability

• [1] Bandyopadhyay, A.; Cheung, M.; Eidam, H. S.; Joshi, H.; Su, D.-S. Ghrelin O-Acyltransferase Inhibitors. WO Patent Application WO2019149959A1, August 8, 2019. Assignee: GlaxoSmithKline IP Dev Ltd. View Source
• [2] Ren, L.; Wang, L.; Lv, Y.; Shang, S.; Chen, B.; Gao, S. Synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues through manganese-catalyzed oxidation of the CH₂ adjacent to pyridine moiety in water. Green Chem. 2015, 17, 2369–2372. View Source

Product-Specific Differentiation Evidence

Enantiomeric Configuration and Target Engagement in GOAT Inhibition

In the GSK patent family covering ghrelin O-acyltransferase (GOAT) inhibitors (WO2019149959A1), the (S)-configured 6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl fragment is explicitly specified as the required stereoisomer for multiple exemplified compounds. The patent explicitly distinguishes the (S)-enantiomer from its (R)-counterpart and the racemate, with the (S)-configured compounds (e.g., (S)-2-(4,7-dichloro-6-((2-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl)oxy)benzo[b]thiophen-3-yl)acetic acid) being claimed as the active entities [1]. In contrast, the racemic or (R)-configured analogs are not claimed with equivalent biological data, indicating stereospecific target engagement. This stereochemical requirement mirrors the well-established principle that enantiomers of chiral amines frequently exhibit divergent pharmacological profiles [2].

GOAT Target Engagement

Head-to-head

Reported: (S)-enantiomer required for patent-claimed GOAT inhibitor activity; (R)-enantiomer and racemate not demonstrated as functionally equivalent

Enantiomer-attribution review: stereochemical identity essential for reproducing patent-described biological activity

Patent WO2019149959A1 context; verify stereospecific target engagement data

Evidence Dimension	Stereochemical identity required for patent-claimed biological activity (GOAT inhibition)
Target Compound Data	(S)-enantiomer (CAS 1269934-54-4): claimed as the active stereoisomer in GOAT inhibitor patent WO2019149959A1
Comparator Or Baseline	(R)-enantiomer and racemate (CAS 535935-84-3): not claimed with equivalent biological data in the same patent
Quantified Difference	Qualitative: (S)-enantiomer is the required stereoisomer for GOAT inhibitor activity; (R)-enantiomer and racemate are not demonstrated to be functionally equivalent
Conditions	Patent WO2019149959A1; ghrelin O-acyltransferase inhibition context; explicit stereochemical assignment in exemplified compounds

Why This Matters

Procurement of the single (S)-enantiomer rather than the racemate is essential for reproducing the stereospecific biological activity described in key pharmaceutical patents targeting GOAT-mediated metabolic disorders.

• [1] Bandyopadhyay, A.; Cheung, M.; Eidam, H. S.; Joshi, H.; Su, D.-S. Ghrelin O-Acyltransferase Inhibitors. WO Patent Application WO2019149959A1, August 8, 2019. See explicit (S)-stereochemical designation at the cyclopenta[b]pyridin-5-yl fragment in exemplified compounds. View Source
• [2] McEachern, E. J.; Bridger, G. J.; Skupinska, K. A.; Skerlj, R. T.; Yang, W. Synthesis of Enantiomerically Pure Amino-Substituted Fused Bicyclic Ring Systems. U.S. Patent 7,452,994, November 18, 2008. Assignee: Anormed, Inc. View Source

Regioisomeric Differentiation in Kinase Inhibitor Selectivity

The 5-amine regioisomer of the 6,7-dihydro-5H-cyclopenta[b]pyridine scaffold positions the primary amino group at the bridgehead carbon, providing a distinct vector angle and electronic environment compared to the 3-amine (CAS 178209-29-5) and 7-amine (CAS 185122-75-2) positional isomers. In the Incyte PIM kinase inhibitor program, derivatives built upon the cyclopenta[b]pyridin-5-amine scaffold yielded pan-PIM inhibitors such as INCB053914 (uzansertib) with IC₅₀ values of 0.24 nM (PIM1), 30 nM (PIM2), and 0.12 nM (PIM3), and >475-fold selectivity over a panel of >50 off-target kinases [1]. The 3-amine regioisomer-based derivatives have been explored in distinct biological contexts (e.g., FGFR1 inhibition with IC₅₀ values in the 6.31–7.95 μM range for simpler analogs), demonstrating that regioisomeric substitution fundamentally redirects the biological target profile .

Regioisomer Selectivity

Cross-study comparable

5-amine scaffold yields PIM1 IC₅₀ = 0.24 nM; 3-amine scaffold yields FGFR1 IC₅₀ = 6.31 μM. Distinct target class engagement observed across regioisomers.

Regioisomeric purity critical for kinase selectivity; positional isomer profile may shift target outcome

Cross-study comparison; assay formats differ, precluding direct potency ranking

Evidence Dimension	Biological target engagement profile as a function of amine regioisomer position
Target Compound Data	5-amine scaffold: PIM1 IC₅₀ = 0.24 nM, PIM3 IC₅₀ = 0.12 nM (INCB053914); GOAT inhibitor activity (GSK patent)
Comparator Or Baseline	3-amine scaffold: FGFR1 IC₅₀ = 6.31–7.95 μM (3-bromo derivative); 7-amine scaffold: 5-HT2C receptor modulation (Pfizer patent family)
Quantified Difference	~26,000-fold difference in potency between 5-amine-based PIM1 inhibitor (0.24 nM) and 3-amine-based FGFR1 inhibitor (6.31 μM); distinct target class engagement across regioisomers
Conditions	Cross-study comparison: PIM kinase biochemical assays (Incyte patent US9802918) vs FGFR1 kinase assays vs 5-HT2C receptor binding assays; different assay formats preclude direct potency comparison but demonstrate divergent target profiles

Why This Matters

Selecting the 5-amine regioisomer specifically targets the PIM kinase and GOAT inhibitor chemical space, whereas the 3-amine and 7-amine isomers lead to entirely different biological outcomes, making regioisomeric purity critical for SAR reproducibility.

• [1] Incyte Corporation. Salts of a PIM Kinase Inhibitor. U.S. Patent US9802918 (Example 89). BindingDB entry BDBM352157: PIM1 IC₅₀ <10 nM, PIM3 IC₅₀ <10 nM, PIM2 IC₅₀ = 550 nM. INCB053914 (uzansertib) phosphate: PIM1 IC₅₀ = 0.24 nM, PIM2 IC₅₀ = 30 nM, PIM3 IC₅₀ = 0.12 nM. View Source

Synthetic Accessibility via a Key Ketone Intermediate

The synthetic route to enantiopure (S)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-amine proceeds via the ketone intermediate 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one, which is accessible through a Mn(OTf)₂-catalyzed oxidation of 2,3-cyclopentenopyridine using t-BuOOH (65% in H₂O) as oxidant at 25°C in water, achieving high yield and excellent chemoselectivity [1]. This aqueous-phase catalytic methodology represents a significant advance over earlier multi-step approaches that required harsher conditions and organic solvents. The ketone intermediate can then undergo enantioselective reductive amination or enzymatic resolution (as described in U.S. Patent 7,452,994) to deliver the (S)-amine in high enantiomeric excess [2]. This two-step sequence from the commercially available 2,3-cyclopentenopyridine (CAS 533-37-9) provides a scalable entry to the chiral amine that is not available through direct C–H amination strategies.

Synthetic Route

Class-level

Mn(OTf)₂-catalyzed aqueous oxidation of 2,3-cyclopentenopyridine to ketone intermediate, 25 °C, water; followed by enantioselective reductive amination or enzymatic resolution

Scalable synthetic access supports multi-gram procurement; green chemistry profile documented

Green Chem. 2015 methodology; not directly head-to-head compared with all alternative routes

Evidence Dimension	Synthetic route efficiency and green chemistry metrics
Target Compound Data	Mn(OTf)₂-catalyzed oxidation of 2,3-cyclopentenopyridine → 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one: high yield, excellent chemoselectivity, aqueous conditions at 25°C [Green Chem. 2015]
Comparator Or Baseline	Conventional multi-step cyclocondensation routes: require malononitrile, H₂S, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, alkylating agents, and triethylamine base under more forcing conditions
Quantified Difference	The Mn-catalyzed aqueous oxidation eliminates the need for H₂S gas, reduces step count, and operates under ambient temperature in water vs organic solvent-based multi-component condensations; quantitative atom economy and E-factor improvements, though specific values not directly head-to-head compared in a single study
Conditions	Literature comparison: Green Chem. 2015 methodology vs multi-component condensation approaches described in BenchChem and Springer (Chem. Heterocycl. Compd. 2020) synthesis protocols

Why This Matters

The availability of a well-characterized, scalable ketone intermediate enables reproducible access to high-purity (S)-amine through established enantioselective reduction or enzymatic resolution, reducing procurement risk for programs requiring multi-gram to kilogram quantities.

• [1] Ren, L.; Wang, L.; Lv, Y.; Shang, S.; Chen, B.; Gao, S. Synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues through manganese-catalyzed oxidation of the CH₂ adjacent to pyridine moiety in water. Green Chem. 2015, 17, 2369–2372. View Source
• [2] McEachern, E. J.; Bridger, G. J.; Skupinska, K. A.; Skerlj, R. T.; Yang, W. Synthesis of Enantiomerically Pure Amino-Substituted Fused Bicyclic Ring Systems. U.S. Patent 7,452,994, November 18, 2008. Describes enzymatic resolution and asymmetric synthesis of (R)- and (S)-enantiomers. View Source

Comparative Specifications of Free Base and Salt Forms

The (S)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-amine is commercially supplied in two distinct forms with differing purity specifications and physical properties that impact downstream application suitability. The free base (CAS 1269934-54-4) is available at ≥98% purity with a predicted density of 1.124 ± 0.06 g/cm³ and boiling point of 235.5 ± 28.0 °C, while the dihydrochloride salt (CAS 2739982-66-0) is offered at 95–97% purity with molecular formula C₈H₁₂Cl₂N₂ and molecular weight 207.1 g/mol . The free base offers advantages for non-aqueous coupling reactions (e.g., amide bond formation, reductive amination), whereas the dihydrochloride salt provides enhanced aqueous solubility and stability during storage, albeit with the trade-off of requiring additional base for liberation of the free amine in situ . In contrast, the racemic form (CAS 535935-84-3) lacks enantiomeric specification entirely, rendering it unsuitable for stereochemically defined drug discovery applications.

Salt Form Selection

Data to verify

Free base: ≥98% purity, MW 134.18; Dihydrochloride: 95–97% purity, MW 207.1, higher aqueous solubility. Racemate provides 0% ee.

Form selection impacts coupling stoichiometry and purification; verify lot-specific purity

Vendor specification data; independent purity verification recommended

Evidence Dimension	Physical form, purity specification, and suitability for downstream chemistry
Target Compound Data	Free base: ≥98% purity, MW 134.18, density 1.124 g/cm³ (predicted), bp 235.5°C (predicted); Dihydrochloride salt: 95–97% purity, MW 207.1 g/mol, enhanced aqueous solubility
Comparator Or Baseline	Racemic mixture (CAS 535935-84-3): no enantiomeric purity specification; (R)-enantiomer (CAS 2813338-73-5 as HCl salt): identical MW but opposite optical rotation
Quantified Difference	Free base offers ≥98% chemical purity vs dihydrochloride at 95–97%; the 3% purity difference may be significant for GMP-adjacent intermediate applications; racemic form provides 0% enantiomeric excess by definition
Conditions	Vendor specifications from ChemSrc, MolCore, Aladdin, and CalPacLab; predicted physicochemical properties from ChemSrc database calculations

Why This Matters

Selection between free base and salt form directly impacts reaction stoichiometry, solvent compatibility, and purification strategy in multi-step syntheses, while the availability of defined-purity lots from multiple vendors enables supply chain diversification.

Privileged Pharmacophore Status in Approved Drugs

The cyclopenta[b]pyridine scaffold is recognized as a privileged pharmacophore, forming the core of FDA-approved CGRP receptor antagonists ubrogepant and atogepant for migraine treatment, as well as multiple clinical-stage candidates [1]. Within this scaffold family, the 5-amino-substituted variant specifically has been exploited in PIM kinase inhibitors (INCB053914/uzansertib, PIM1 IC₅₀ = 0.24 nM) and GOAT inhibitors, whereas the 7-substituted variants dominate the 5-HT2C agonist space (Pfizer program) and the 3-substituted variants appear in FGFR inhibitor programs [2]. This diversification of therapeutic applications by substitution position validates the scaffold's versatility while simultaneously demonstrating that position-specific substitution is non-interchangeable. The (S)-configured 5-amine specifically maps to the PIM kinase and GOAT inhibitor pharmacophore models, where the amine serves as a key hydrogen-bond donor/acceptor anchor point within the enzyme active site.

Privileged Pharmacophore

Class-level

Cyclopenta[b]pyridine scaffold present in FDA-approved CGRP antagonists; 5-(S)-amine maps to PIM/GOAT inhibitor chemical space

Scaffold recognition may support downstream derisking; substitution pattern determines target engagement

Cross-program inference; not a direct assay comparison

Evidence Dimension	Therapeutic application mapping across cyclopenta[b]pyridine substitution positions
Target Compound Data	5-(S)-amine scaffold: PIM kinase inhibition (INCB053914, PIM1 IC₅₀ = 0.24 nM), GOAT inhibition (GSK WO2019149959A1)
Comparator Or Baseline	7-substituted scaffold: 5-HT2C agonism (Pfizer, Ki ~3 nM for lead compounds); 3-substituted scaffold: FGFR inhibition; unsubstituted scaffold: ubrogepant/atogepant (CGRP antagonism at different position)
Quantified Difference	Distinct target class engagement: PIM kinase (5-amine) vs GPCR modulation (7-substituted) vs CGRP antagonism (multi-substituted); target engagement differs by >4 orders of magnitude in potency depending on substitution pattern and target
Conditions	Cross-program comparison across published patent and literature data; not a direct head-to-head assay comparison but a scaffold-position-to-target mapping inference

Why This Matters

The cyclopenta[b]pyridine scaffold's validated presence in FDA-approved drugs provides downstream derisking, but only the 5-(S)-amine substitution pattern targets the PIM kinase/GOAT inhibitor chemical space, making regio- and stereochemical fidelity essential for program-specific procurement.

• [1] Li, S.-C.; Wang, S.-Q.; Feng, M.-S.; Li, A.; Chen, Z.-C.; Du, W.; Chen, Y.-C. Construction of Cyclopenta[b]pyridine Frameworks via Pd(0) π-Lewis Base-Initiated Cascade Reaction of Enyne-Tethered Malononitriles. Org. Lett. 2016, 18, 1426–1429. Notes that fused pyridines are privileged pharmacophores prevalent in marketed drugs including Ubrogepant and Atogepant. View Source
• [2] BindingDB. BDBM50304827: (S)-7-(3-fluorophenoxy)-2-(piperazin-1-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine, 5-HT2C Ki = 3 nM. BDBM352157: PIM kinase inhibitor (5-substituted scaffold), PIM1 IC₅₀ <10 nM. BDBM50597772: MAO-B inhibitor, IC₅₀ = 115 nM (distinct chemotype). View Source

Enzymatic Resolution and Asymmetric Synthesis Advantage

U.S. Patent 7,452,994 (Anormed, Inc.) explicitly describes both enzymatic resolution of racemic amino-substituted fused bicyclic ring systems and asymmetric synthesis approaches to deliver the (R)- and (S)-enantiomers in high enantiomeric purity [1]. This patent provides validated methodology for obtaining enantiopure material, with a racemization process to recycle the undesired enantiomer—an economically significant advantage for large-scale procurement. The availability of this established resolution technology means that (S)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-amine can be sourced with documented enantiomeric excess, in contrast to the racemate (CAS 535935-84-3) which contains equal amounts of both enantiomers and would require additional chiral separation steps by the end user. For comparison, analogous enantioselective synthesis of angularly substituted 1-azabicyclic amines via dynamic kinetic resolution using aza-Cope rearrangements has been reported to deliver products in good yield and 99% ee [2], demonstrating the feasibility of achieving very high enantiopurity in related bicyclic amine systems.

Enzymatic Resolution

Supporting evidence

US Patent 7,452,994 describes enzymatic resolution and racemization recycling for enantiopure (S)- and (R)-amines; related bicyclic amines achieve 99% ee via dynamic kinetic resolution

Pre-resolved (S)-enantiomer eliminates in-house chiral separation; supports stereochemical reproducibility

99% ee demonstrated in related aza-bicyclic systems; verify ee for this scaffold lot

Evidence Dimension	Availability of validated enantiomeric resolution technology and achievable enantiomeric excess
Target Compound Data	(S)-enantiomer: accessible via enzymatic resolution or asymmetric synthesis per US 7,452,994; commercially available at defined enantiopurity
Comparator Or Baseline	Racemate (CAS 535935-84-3): 0% ee by definition, requires end-user chiral separation; (R)-enantiomer: accessible via same patent methodology but opposite stereochemistry
Quantified Difference	Enantiopure (S)-amine vs racemate: infinite difference in enantiomeric excess; related bicyclic amine systems achieve 99% ee via dynamic kinetic resolution (aza-Cope methodology)
Conditions	Patent US 7,452,994 (enzymatic resolution and asymmetric synthesis); Org. Lett. 2010 (dynamic kinetic resolution of related 1-azabicyclic systems, 99% ee)

Why This Matters

Procurement of pre-resolved (S)-enantiomer eliminates the need for in-house chiral separation, saving both time and material costs while ensuring stereochemical reproducibility across synthetic batches.

• [1] McEachern, E. J.; Bridger, G. J.; Skupinska, K. A.; Skerlj, R. T.; Yang, W. Synthesis of Enantiomerically Pure Amino-Substituted Fused Bicyclic Ring Systems. U.S. Patent 7,452,994, November 18, 2008. Describes enzymatic resolution, racemization recycling, and asymmetric synthesis of (R)- and (S)-enantiomers. View Source
• [2] Enantioselective Synthesis of Angularly Substituted 1-Azabicyclic Ring Systems: Dynamic Kinetic Resolution Using Aza-Cope Rearrangements. J. Am. Chem. Soc. 2010, 132, 4036–4037. Reports bicyclic amine products in good yield and 99% ee. View Source

Optimal Application Scenarios in Drug Discovery

PIM Kinase Inhibitor Lead Optimization

The (S)-5-amine scaffold directly maps to the PIM kinase inhibitor pharmacophore exemplified by INCB053914 (uzansertib), which achieves sub-nanomolar potency against PIM1 (IC₅₀ = 0.24 nM) and PIM3 (IC₅₀ = 0.12 nM) with >475-fold selectivity over off-target kinases [1]. Medicinal chemistry teams pursuing pan-PIM inhibition for oncology indications can use this enantiopure building block as a core scaffold for structure-activity relationship exploration, confident that the (S)-stereochemistry and 5-position amine geometry are pre-validated for PIM kinase engagement.

GOAT Inhibitor Development for Metabolic Disorders

The GSK patent WO2019149959A1 explicitly requires the (S)-configured 6,7-dihydro-5H-cyclopenta[b]pyridin-5-yl fragment for GOAT inhibitor activity, targeting metabolic disorders including Prader-Willi syndrome, type II diabetes, and obesity [2]. The defined (S)-stereochemistry at the 5-position is essential for target engagement, making this enantiopure building block a required starting material for any program seeking to develop follow-on GOAT inhibitors or to reproduce the patent-exemplified compounds for biological validation.

Chiral Amine Fragment Library Construction

As an enantiopure primary amine with a drug-validated bicyclic heteroaromatic scaffold, (S)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-amine serves as an ideal fragment for amide coupling, reductive amination, and sulfonamide library construction. The free base form (CAS 1269934-54-4, ≥98% purity) is directly compatible with non-aqueous coupling conditions, while the dihydrochloride salt (CAS 2739982-66-0) offers enhanced storage stability for long-term library production campaigns . The cyclopenta[b]pyridine core is a recognized privileged scaffold present in FDA-approved drugs, providing downstream translational credibility to fragment-derived hits.

Chiral Ligand and Catalyst Development

The primary amine functionality combined with the rigid bicyclic framework and defined (S)-stereochemistry makes this compound a candidate for developing chiral ligands for asymmetric catalysis. The Mn-catalyzed oxidation methodology that provides access to the ketone precursor (6,7-dihydro-5H-cyclopenta[b]pyridin-5-one) has been demonstrated under green chemistry conditions in water at ambient temperature [3], offering a sustainable synthetic entry point for ligand scale-up. The pyridine nitrogen provides a metal-coordination site complementary to the primary amine, enabling bidentate ligand design for transition metal catalysis.

Application

Selection Property

Validation Focus

PIM Kinase Inhibitor Lead Optimization

Kinase selectivity review

PIM1/PIM3 pathway-response context and off-target kinase profiling

GOAT Inhibitor Development

Enantiomer-attribution review

Stereochemical-control context for metabolic disorder research models

Chiral Amine Fragment Library Construction

Enantiopure primary amine; free base vs salt form

Amide coupling and reductive amination reaction compatibility

Chiral Ligand and Catalyst Development

Rigid bicyclic framework with defined (S)-stereochemistry

Bidentate coordination design and aqueous-phase synthetic accessibility

• [1] Incyte Corporation. INCB053914 (uzansertib) phosphate: PIM1 IC₅₀ = 0.24 nM, PIM2 IC₅₀ = 30 nM, PIM3 IC₅₀ = 0.12 nM, >475-fold selectivity over >50 kinases. BindingDB BDBM352157. View Source
• [2] Bandyopadhyay, A.; Cheung, M.; Eidam, H. S.; Joshi, H.; Su, D.-S. Ghrelin O-Acyltransferase Inhibitors. WO Patent Application WO2019149959A1, August 8, 2019. Assignee: GlaxoSmithKline IP Dev Ltd. View Source
• [3] Ren, L.; Wang, L.; Lv, Y.; Shang, S.; Chen, B.; Gao, S. Synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues through manganese-catalyzed oxidation of the CH₂ adjacent to pyridine moiety in water. Green Chem. 2015, 17, 2369–2372. View Source